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Compound of Interest

Compound Name: 3,9-Dibromoperylene

Cat. No.: B1589472

This document provides a comprehensive technical guide for the safe handling, storage, and
disposal of 3,9-Dibromoperylene (CAS No. 56752-35-3). It is intended for researchers,
chemists, and laboratory professionals engaged in its use, particularly within the fields of
organic electronics, materials science, and drug development. The protocols and
recommendations herein are synthesized from established safety principles for related
chemical classes, acknowledging the limited specific toxicological data for this compound.

Section 1: Compound Identification and
Physicochemical Properties

3,9-Dibromoperylene is a brominated derivative of perylene, a polycyclic aromatic
hydrocarbon (PAH).[1] Its structure, featuring bromine atoms at the 3 and 9 positions, makes it
a valuable building block in the synthesis of novel organic materials.[1][2] However, its
classification as a PAH warrants significant caution, as this family of compounds includes many
known and suspected carcinogens.[3][4][5]

Table 1: Physicochemical Properties of 3,9-Dibromoperylene
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Property Value Source
CAS Number 56752-35-3 [61[7]
Molecular Formula C20H10Br2 [2][7]
Molecular Weight 410.10 g/mol [2][8]
Appearance Solid (form may vary) [2]
Melting Point ~290 °C [2]
Boiling Point 554.4 + 23.0 °C (Predicted) [2]

N Insoluble in water.[8] Soluble in
Solubility ) [1]
some organic solvents.

| Storage Temperature | Room Temperature, sealed in dry, dark place. |[2][9] |

Section 2: Hazard Assessment and Toxicological
Profile

While a specific, comprehensive safety data sheet (SDS) with complete hazard statements for
3,9-Dibromoperylene is not readily available, a robust risk assessment can be constructed by
evaluating the hazards of its parent class, Polycyclic Aromatic Hydrocarbons (PAHs), and
brominated organic compounds.[6]

Primary Hazards:

o Carcinogenicity: Many PAHSs are classified as known or suspected carcinogens.[3][5] The
U.S. Department of Health and Human Services (DHHS) has determined several PAHSs to be
animal carcinogens.[5] Therefore, 3,9-Dibromoperylene must be handled as a potential
carcinogen.

e [rritation: Based on data for similar brominated aromatics and PAHSs, this compound should
be considered a potential irritant to the skin, eyes, and respiratory tract.[10][11][12] Skin
contact may also lead to photosensitivity.[12]
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« Inhalation Risk: As a solid, the primary inhalation risk is from airborne dust or aerosolized
particles generated during handling, weighing, or transfer.[6]

o Dermal Absorption: PAHs can be absorbed through the skin, especially with prolonged
contact or when dissolved in a solvent.[5][12]

» Hazardous Combustion Products: In the event of a fire, thermal decomposition will likely
produce toxic and corrosive gases, including carbon monoxide (CO), carbon dioxide (CO2),
and hydrogen halides (e.qg., hydrogen bromide).[10][13]

Section 3: The Hierarchy of Controls for Safe
Handling

A systematic approach to safety, known as the hierarchy of controls, must be implemented to
minimize exposure. This framework prioritizes the most effective control measures.
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Hierarchy of Controls for 3,9-Dibromoperylene

Elimination
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Personal Protective Equipment (PPE)
(Least Effective)
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

« Elimination/Substitution: In a research context, eliminating or substituting a unique molecule
like 3,9-Dibromoperylene is often not feasible.

« Engineering Controls: This is the most critical and effective control measure. All handling of
3,9-Dibromoperylene powder and preparation of its solutions must be conducted within a
certified chemical fume hood to contain dust and vapors.[14]
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o Administrative Controls: Strict adherence to Standard Operating Procedures (SOPS),

mandatory training for all personnel, and clearly designating work areas for handling potent

compounds are essential.

o Personal Protective Equipment (PPE): PPE is the final barrier and must be used in

conjunction with engineering controls. It is not a substitute for them.[15][16]

Table 2: Recommended Personal Protective Equipment (PPE)

Standard/Specificat
PPE Category Item . Purpose
ion
Protects against
ANSI Z87.1 chemical splashes
Eye & Face Safety Goggles . .
compliant[14] and airborne
particles.
Provides full-face
protection during
Face Shield Worn over goggles procedures with a
high risk of splashing.
[14][17]
Disposable nitrile
] ] gloves for incidental ) )
Chemical-Resistant Prevents direct skin
Hand contact.[14] Consult
Gloves ] contact.[15]
manufacturer guides
for extended use.
Flame-resistant (e.qg., )
Protects skin and
Nomex®) or 100% )
Body Laboratory Coat personal clothing from

cotton. Must be fully
buttoned.[14]

contamination.

Full-Length Pants &

Made of non-porous

Prevents skin

exposure on the lower

Closed-Toe Shoes material. body and protects feet
from spills.[14]
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| Respiratory | NIOSH-approved Respirator | As needed for large spills or failure of engineering
controls. | Protects against inhalation of high concentrations of dust.[3][14] |

Section 4: Standard Operating Procedures (SOPSs)

Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risk.

4.1 Preparation & Workspace Setup

Ensure the chemical fume hood is operational and has a valid certification.

Don all required PPE as specified in Table 2.

Cover the work surface within the fume hood with disposable, absorbent bench paper.

Assemble all necessary equipment (spatulas, weigh paper, glassware, solvents) within the
fume hood before introducing the compound.

4.2 Step-by-Step: Weighing and Transferring the Solid Compound

Perform all weighing operations inside the fume hood.

Use anti-static weigh paper or a tared glass container to prevent dispersal of the fine powder.

Handle the container of 3,9-Dibromoperylene carefully to avoid generating dust.[6]

Use a dedicated spatula for transfers. Do not use air bursts to clean the spatula.

Once the desired amount is weighed, securely cap the primary container immediately.

Carefully fold the weigh paper and transfer the solid into the reaction vessel. Tap gently to
ensure complete transfer.

4.3 Step-by-Step: Solution Preparation
o Place the vessel containing the weighed solid onto a stir plate within the fume hood.

o Slowly add the desired solvent to the solid while stirring to prevent splashing.
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o Keep the container capped or covered whenever possible during dissolution.
4.4 Storage Requirements
o Store in a tightly sealed, clearly labeled container.[6]

o Keep in a cool, dry, and dark location away from direct light, as PAHs can be light-sensitive.

[2][3]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[10][13]

Section 5: Emergency and First Aid Procedures

Immediate and correct response to an emergency is vital.

Don Appropriate PPE
(Gloves, Goggles,
Respirator if needed)

Contain & Clean
(Use inert absorbent.
Avoid raising dust.)

Alert Personnel &
Evacuate Area

Package Waste &
Label as Hazardous

i Decontaminate Area
sk & Report Incident

Click to download full resolution via product page

Caption: A streamlined workflow for responding to a chemical spill.

Spill Response

o Evacuate: Immediately alert others and evacuate the immediate area.
» Control: Remove all sources of ignition.[6][13]

e Protect: Don the appropriate PPE, including respiratory protection if the spill is large or
generates significant dust.

o Contain: For a solid spill, carefully sweep or scoop the material into a container for
hazardous waste. Avoid actions that create dust.[10] For a liquid spill, cover with an inert
absorbent material (e.g., sand, vermiculite) and then collect.
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o Decontaminate: Clean the spill area thoroughly.

e Dispose: All cleanup materials must be disposed of as hazardous waste.

Fire Response

e Use dry chemical, carbon dioxide (COz), or alcohol-resistant foam extinguishers.[6]

o Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear
due to the risk of hazardous decomposition products like hydrogen bromide.[10][13]

First Aid Measures

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. Seek medical attention.[6][11]

o Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap
and plenty of water for at least 15 minutes.[6][11]

o Eye Contact: Immediately rinse eyes with pure water for at least 15 minutes, holding the
eyelids open.[6][11] Seek immediate medical attention.

¢ Ingestion: Rinse the mouth with water. Do not induce vomiting.[6] Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[6]

Section 6: Waste Disposal

All waste containing 3,9-Dibromoperylene, including unused product, contaminated
consumables, and spill cleanup materials, must be treated as hazardous waste.

e Solid Waste: Collect unused compound, contaminated weigh paper, and gloves in a
dedicated, sealed, and clearly labeled hazardous waste container.[14]

» Liquid Waste: Collect solutions containing the compound in a separate, labeled container for
halogenated organic waste.[14]

» Disposal: Do not dispose of this chemical down the drain or in regular trash.[6][14] All waste
must be disposed of through a licensed hazardous waste management company, in
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accordance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1589472#health-and-safety-information-for-handling-
3-9-dibromoperylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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